Cas no 5730-45-0 (2-(3,4-dimethoxyphenyl)-N-(3,5-dimethylphenyl)acetamide)

• Product name: 2-(3,4-dimethoxyphenyl)-N-(3,5-dimethylphenyl)acetamide
• CAS No: 5730-45-0
• MF: C₁₈H₂₁NO₃
• MW: 299.36424
• CID: 1603427
• PubChem ID: 720317

2-(3,4-dimethoxyphenyl)-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(3,5-dimethylphenyl)acetamide
• benzeneacetamide, N-(3,5-dimethylphenyl)-3,4-dimethoxy-
• CBMicro_029444
• SR-01000218230-1
• 5730-45-0
• Oprea1_648463
• 2-(3,4-Dimethoxyphenyl)-N-(3,5-dimethylphenyl)ethanimidic acid
• SR-01000218230
• DTXSID40972818
• AKOS001217307
• STK079968
• BIM-0029514.P001
• Z30889851
• AO-548/40327097

• Inchi： InChI=1S/C18H21NO3/c1-12-7-13(2)9-15(8-12)19-18(20)11-14-5-6-16(21-3)17(10-14)22-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key： XFIWSYJHXQGPPH-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)NC(=O)CC2=CC(=C(C=C2)OC)OC)C

Computed Properties

• Exact Mass: 299.15223
• Monoisotopic Mass: 299.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 479.3°C at 760 mmHg
• Flash Point: 243.7°C
• Refractive Index: 1.581
• PSA: 47.56